3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C19H20N2O3S/c1-4-23-15-9-7-13(11-16(15)24-5-2)18(22)21-19-20-14-8-6-12(3)10-17(14)25-19/h6-11H,4-5H2,1-3H3,(H,20,21,22)
• InChI Key: GTAQVOQALJGHAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C)OCC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and has been the subject of extensive scientific research.

Mechanism of Action

3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide works by activating the immune system and inducing the production of cytokines, particularly tumor necrosis factor-alpha (TNF-α). TNF-α has been shown to have a potent anti-tumor effect, as it can induce apoptosis (programmed cell death) in cancer cells. This compound also inhibits the formation of new blood vessels that are necessary for tumor growth, a process called angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce the production of cytokines, particularly TNF-α, and to inhibit angiogenesis. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is its potent anti-tumor activity, which has been demonstrated in a variety of cancer cell lines and animal models. Another advantage is its ability to activate the immune system and induce the production of cytokines, which may have broader applications beyond cancer treatment. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of more efficient synthesis methods that could improve the yield and purity of the compound. Another area of interest is the investigation of the potential use of this compound in combination with other anti-cancer agents, such as chemotherapy or radiation therapy. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify potential biomarkers that could predict response to treatment.

Scientific Research Applications

3,4-diethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential use in cancer treatment. It has been found to have a potent anti-tumor effect in a variety of cancer cell lines and animal models. This compound works by activating the immune system and inducing the production of cytokines, which in turn leads to the destruction of cancer cells.